Cas no 518018-60-5 (3-(1H-1,3-benzodiazol-1-yl)-N'-(1E)-phenylmethylidenepropanehydrazide)

• Product Name: 3-(1H-1,3-benzodiazol-1-yl)-N'-(1E)-phenylmethylidenepropanehydrazide
• CAS No: 518018-60-5
• MF: C₁₇H₁₆N₄O
• MW: 292.335143089294
• CID: 5975850
• PubChem ID: 6888685
• Update Time: 2025-06-27

3-(1H-1,3-benzodiazol-1-yl)-N'-(1E)-phenylmethylidenepropanehydrazide Chemical and Physical Properties

Names and Identifiers

• 3-(1H-1,3-benzodiazol-1-yl)-N'-(1E)-phenylmethylidenepropanehydrazide
• (E)-3-(1H-benzo[d]imidazol-1-yl)-N-benzylidenepropanehydrazide
• 1H-Benzimidazole-1-propanoic acid, 2-(phenylmethylene)hydrazide
• HMS1652O22
• 3-(benzimidazol-1-yl)-N-[(E)-benzylideneamino]propanamide
• 3-(1H-1,3-benzodiazol-1-yl)-N'-[(1E)-phenylmethylidene]propanehydrazide
• 3-(1H-benzimidazol-1-yl)-N'-[(E)-phenylmethylidene]propanohydrazide
• F1092-1234
• (E)-3-(1H-benzo[d]imidazol-1-yl)-N'-benzylidenepropanehydrazide
• 518018-60-5
• AKOS001343117
• Z57100323

• Inchi： 1S/C17H16N4O/c22-17(20-19-12-14-6-2-1-3-7-14)10-11-21-13-18-15-8-4-5-9-16(15)21/h1-9,12-13H,10-11H2,(H,20,22)
• InChI Key： KGMAYUILEUVBEY-UHFFFAOYSA-N
• SMILES： C1N(CCC(NN=CC2=CC=CC=C2)=O)C2=CC=CC=C2N=1

Computed Properties

• Exact Mass: 292.13241115g/mol
• Monoisotopic Mass: 292.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 59.3Ų

Additional information on 3-(1H-1,3-benzodiazol-1-yl)-N'-(1E)-phenylmethylidenepropanehydrazide

Professional Introduction to Compound with CAS No. 518018-60-5 and Product Name: 3-(1H-1,3-benzodiazol-1-yl)-N'-(1E)-phenylmethylidenepropanehydrazide

The compound with the CAS number 518018-60-5 and the product name 3-(1H-1,3-benzodiazol-1-yl)-N'-(1E)-phenylmethylidenepropanehydrazide represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug discovery and therapeutic intervention. The presence of a benzodiazol-1-yl moiety and a phenylmethylidene group in its framework suggests a unique set of chemical properties that make it a promising candidate for further investigation.

Recent studies have highlighted the importance of heterocyclic compounds in the development of novel pharmaceutical agents. The benzodiazol-1-yl group, a derivative of benzodiazole, is known for its role in various biological processes, including neurotransmitter modulation and anti-inflammatory effects. This structural feature contributes to the compound's potential as a pharmacological tool. Additionally, the phenylmethylidene component introduces rigidity and electronic characteristics that can influence the compound's interactions with biological targets.

In the realm of medicinal chemistry, the hydrazide functional group is particularly noteworthy for its ability to participate in various chemical reactions, including condensation and cyclization processes. These reactions are often pivotal in the synthesis of complex molecules with enhanced biological activity. The 3-(1H-1,3-benzodiazol-1-yl)-N'-(1E)-phenylmethylidenepropanehydrazide structure combines these elements in a way that suggests multifaceted interactions with biological systems.

Current research in this area has been focusing on identifying novel scaffolds that can modulate specific biological pathways. The compound in question has been investigated for its potential role in inhibiting enzymes and receptors involved in inflammatory and neurodegenerative diseases. Preliminary studies indicate that it may exhibit properties similar to those of known therapeutic agents, making it a valuable asset in the quest for new treatments.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the desired molecular framework. These methods not only enhance the efficiency of synthesis but also allow for modifications that can fine-tune the compound's biological activity.

One of the most intriguing aspects of this compound is its potential to serve as a lead molecule for drug development. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly assess its interactions with various biological targets. This approach has accelerated the discovery process in pharmaceutical research, enabling faster identification of compounds with therapeutic potential.

The structural features of 3-(1H-1,3-benzodiazol-1-yl)-N'-(1E)-phenylmethylidenepropanehydrazide also make it an interesting candidate for studying molecular recognition processes. The benzodiazol-1-yl group can form hydrogen bonds with specific amino acid residues in proteins, while the phenylmethylidene moiety can engage in hydrophobic interactions. These interactions are critical for understanding how small molecules interact with their targets at the molecular level.

Furthermore, the hydrazide group provides a site for further derivatization, allowing researchers to explore different analogs with tailored properties. This flexibility is essential for optimizing drug candidates for clinical use. By modifying various functional groups within the molecule, scientists can enhance its pharmacokinetic profile, improve solubility, and reduce toxicity.

The compound's potential applications extend beyond traditional therapeutic areas. It has shown promise in preclinical studies as an inhibitor of enzymes involved in cancer cell proliferation. The ability to disrupt key signaling pathways has made it a subject of interest for oncologists seeking new treatment strategies. Additionally, its anti-inflammatory properties suggest that it could be beneficial in managing chronic inflammatory conditions such as rheumatoid arthritis and Crohn's disease.

As research continues to evolve, so do the tools available for studying these compounds. Techniques like nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography provide detailed insights into molecular structure and dynamics. These advancements enable researchers to refine their understanding of how 3-(1H-1,3-benzodiazol-1-yl)-N'-(1E)-phenylmethylidenepropanehydrazide interacts with biological systems at both atomic and molecular levels.

In conclusion, the compound with CAS number 518018-60-5 represents a significant contribution to the field of chemical biology and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further investigation. As research progresses, we can expect more insights into its potential applications across various therapeutic areas. The continued exploration of such compounds will undoubtedly lead to novel treatments that improve human health and well-being.